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Compound of Interest

Compound Name: Trisulfo-Cy5-Alkyne

Cat. No.: B6292524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,

storage, and application of Trisulfo-Cy5-Alkyne, a near-infrared fluorescent dye crucial for

biomolecular labeling and detection. The following sections detail the material's properties,

safety protocols, and experimental procedures to ensure its effective and safe use in the

laboratory.

Chemical and Physical Properties
Trisulfo-Cy5-Alkyne is a highly water-soluble cyanine dye functionalized with an alkyne group.

This alkyne moiety allows for its covalent attachment to azide-modified biomolecules via a

copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as a "click

chemistry" reaction. Its three sulfonate groups contribute to its excellent aqueous solubility,

minimizing aggregation and improving labeling efficiency in biological buffers.

The key quantitative properties of two common variants of Trisulfo-Cy5-Alkyne are

summarized below.

Table 1: Physicochemical Properties of Trisulfo-Cy5-Alkyne Variants
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Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne

Molecular Formula C₃₇H₄₅N₃O₁₀S₃[1][2] C₄₄H₄₇N₃O₁₃S₄

Molecular Weight ~788 g/mol [2] ~954.1 g/mol

CAS Number 2055138-90-2[2] 2055046-12-1

Appearance Blue solid Dark blue solid

Solubility Water, DMSO, DMF[1][2] Water, DMSO, DMF, DCM

Table 2: Spectroscopic Properties of Trisulfo-Cy5-Alkyne Variants

Property Trisulfo-Cy5-Alkyne Trisulfo-Cy5.5-Alkyne

Excitation Maximum (λex) ~647 nm[1][2] ~678 nm

Emission Maximum (λem) ~670 nm[2] ~694 nm

Molar Extinction Coefficient (ε) ~250,000 cm⁻¹M⁻¹[2] ~190,000 cm⁻¹M⁻¹

Purity ≥ 90 - 95% (HPLC)[1][2] ≥ 90%

Safety and Handling
As with all laboratory chemicals, Trisulfo-Cy5-Alkyne should be handled with care, following

standard laboratory safety procedures. A comprehensive Safety Data Sheet (SDS) should be

consulted before use.

2.1. Hazard Identification

While a specific hazard assessment for Trisulfo-Cy5-Alkyne is not widely published, related

cyanine dyes may cause skin, eye, and respiratory tract irritation. It is prudent to handle this

compound as potentially hazardous.

2.2. Personal Protective Equipment (PPE)

The following diagram outlines the recommended PPE for handling Trisulfo-Cy5-Alkyne
powder and solutions.
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Handling Trisulfo-Cy5-Alkyne

Is the compound a
dry powder?

Is the compound in
solution?

No

Required PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

- Use in a chemical fume hood

Yes

Required PPE:
- Nitrile gloves

- Safety glasses
- Lab coat

Yes

Click to download full resolution via product page

Figure 1: PPE selection guide for handling Trisulfo-Cy5-Alkyne.

2.3. Storage and Stability

Trisulfo-Cy5-Alkyne is typically shipped at ambient temperature but should be stored at -20°C

in the dark for long-term stability.[1][2] Protect from light and moisture. Stock solutions can be

prepared in anhydrous DMSO or DMF and stored at -20°C. Aqueous solutions should be

prepared fresh for each use.

2.4. First Aid Measures

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.
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If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth with water.

In all cases of exposure, seek medical advice if symptoms persist.

Experimental Protocols
The primary application of Trisulfo-Cy5-Alkyne is the labeling of azide-modified biomolecules

through a copper-catalyzed click chemistry reaction. Below is a general protocol for labeling a

protein. This protocol should be optimized for the specific biomolecule of interest.

3.1. Materials

Azide-modified protein in a suitable buffer (e.g., PBS)

Trisulfo-Cy5-Alkyne

Anhydrous DMSO or DMF

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM in water)

Copper(I)-stabilizing ligand, such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine),

solution (e.g., 100 mM in water)

Freshly prepared sodium ascorbate solution (e.g., 300 mM in water)

3.2. Experimental Workflow

The following diagram illustrates the key steps in a typical copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b6292524?utm_src=pdf-body
https://www.benchchem.com/product/b6292524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6292524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare Reagents

1. Prepare Trisulfo-Cy5-Alkyne
stock solution (e.g., 10 mM in DMSO).

2. Prepare azide-modified protein
solution in buffer.

3. In a microcentrifuge tube, combine:
- Protein solution
- THPTA solution
- CuSO₄ solution

4. Add Trisulfo-Cy5-Alkyne stock solution.

5. Initiate reaction by adding
fresh sodium ascorbate solution.

6. Incubate at room temperature
(e.g., 30-60 min), protected from light.

7. Purify the labeled protein
(e.g., size exclusion chromatography).

End: Labeled Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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